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This in-depth guide provides a comprehensive overview of Sitogluside (CAS No. 474-58-8), a
naturally occurring phytosterol glycoside. Intended for researchers, scientists, and
professionals in drug development, this document delves into the core molecular and
physicochemical properties of sitogluside, offering foundational knowledge for its application
in scientific research.

Chemical Identity and Nomenclature

Sitogluside, a compound of significant interest in various research fields, is systematically
identified by the Chemical Abstracts Service (CAS) with the registration number 474-58-8[1][2]
[BI41[51[6][7][8][9]. It is also known by a variety of synonyms, reflecting its broad study and
presence in diverse biological sources. These include Daucosterol, Eleutheroside A, 3-
Sitosterol-D-glucoside, and Coriandrinol[1][3][4][5][10]. Structurally, it is the B-D-glucoside of 3-
sitosterol, meaning a (-sitosterol molecule is linked to a glucose molecule[5][8][11].

Molecular Properties: A Quantitative Overview

The fundamental molecular characteristics of sitogluside are summarized in the table below,
providing a quick reference for its quantitative attributes.
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Property Value Source(s)

CAS Number 474-58-8 HEEBBEEE
Molecular Formula C35H6006 [L]121141[6][81[10][12]
Molecular Weight 576.85 g/mol 21141516178 1]

3p)-stigmast-5-en-3-yl 3-D-
Formal Name (36)-stig ) e [1]
glucopyranoside

Structural Elucidation

The chemical structure of sitogluside is foundational to understanding its biological activity. It
consists of a steroid nucleus (the aglycone, (-sitosterol) attached to a sugar moiety (glycone,
glucose). This glycosidic linkage is crucial for its solubility and interaction with biological
systems.

Chemical Structure Representation

Caption: 2D Chemical Structure of Sitogluside.

Stereochemistry and Isomeric Forms

The stereochemistry of sitogluside is complex, with multiple chiral centers in both the steroid
and glucose components. The naturally occurring and most commonly studied form is [3-
sitosterol-D-glucoside. The specific stereoisomeric configuration is critical for its biological
recognition and activity.

Physicochemical Properties

The physical and chemical properties of sitogluside dictate its behavior in experimental
settings and its pharmacokinetic profile.

Solubility Profile

o Water: Practically insoluble[7][11]. This low aqueous solubility is a critical consideration for
formulation and in vitro assay design.
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e Organic Solvents: Soluble in methanol and Dimethyl Sulfoxide (DMSO)[1][5]. The solubility in
DMSO allows for the preparation of stock solutions for cell-based assays.

Physical Characteristics

e Appearance: Solid[1][11].
» Boiling Point: Estimated to be around 673.60 °C at 760.00 mm Hg[7].

e Flash Point: Estimated at 361 °C[2] to 361.20 °CJ[7].

Biological and Pharmacological Context

Sitogluside exhibits a range of biological activities that are of interest to the drug development
community. It is a naturally occurring phytosterol-like compound[5].

Known Biological Activities

e Enzyme Inhibition: It has been shown to inhibit a-amylase and a-glucosidase[1].
e Antioxidant Activity: Sitogluside can scavenge DPPH radicals[1].

» Anticancer Properties: It has demonstrated inhibitory effects on the proliferation of certain
cancer cell lines, such as HepG2 and SMMC-7721 hepatocellular carcinoma cells, and can
inhibit their migration and invasion[1]. In PC3 and LNCap cells, it has been observed to
increase the expression of proteins involved in apoptosis and autophagy[5].

o Antimicrobial Activity: It is active against E. coli and S. aureus and has shown anti-fungal
effects against human pathogenic fungi[1][11].

o Neuroprotection: Daucosterol (sitogluside) is suggested to have a neuroprotective effect
and may be a candidate for ischemic stroke treatment, potentially through IGF1-like
activity[13].

» Proliferation Enhancement: It has been reported to have proliferation-enhancing activity,
possibly involving the IGF1-AKT pathway[5][13].

Experimental Protocols and Considerations
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When working with sitogluside, its physicochemical properties necessitate specific handling
and experimental design.

Preparation of Stock Solutions

Stock Solution Preparation

Welgh SitogllJSide POWder — - S - S -

Click to download full resolution via product page

Caption: Workflow for preparing sitogluside stock solutions.

Protocol:

Accurately weigh the desired amount of sitogluside powder using an analytical balance.

 In a sterile, light-protected tube, add the appropriate volume of high-purity DMSO to achieve
the target stock concentration (e.g., 10-20 mM).

» Vortex vigorously and/or sonicate in a water bath until the sitogluside is completely
dissolved. Visually inspect for any undissolved particulate matter.

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage. Ensure
containers are tightly sealed to prevent moisture absorption by the DMSO.

Considerations for Cell-Based Assays

Due to its low water solubility, when diluting the DMSO stock solution into aqueous cell culture
media, it is crucial to ensure that the final DMSO concentration is non-toxic to the cells
(typically <0.5%). Rapid addition of the stock to the media can cause precipitation. Therefore, it
is recommended to add the stock solution dropwise while vortexing the media to facilitate
dispersion.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1680990?utm_src=pdf-body
https://www.benchchem.com/product/b1680990?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680990?utm_src=pdf-body
https://www.benchchem.com/product/b1680990?utm_src=pdf-body
https://www.benchchem.com/product/b1680990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Sitogluside is a multifaceted molecule with a well-defined chemical identity and a growing
body of literature supporting its diverse biological activities. A thorough understanding of its
molecular and physicochemical properties is paramount for any researcher embarking on its
study. This guide provides a foundational repository of this information, intended to facilitate
sound experimental design and accelerate research and development efforts involving this
promising natural compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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